Cas no 137038-14-3 (Ergostane-3,24-diol,(24x)- (9CI))

• Product name: Ergostane-3,24-diol,(24x)- (9CI)
• CAS No: 137038-14-3
• MF: C₂₈H₅₀O₂
• MW: 418.6954
• CID: 182717
• PubChem ID: 132021

Ergostane-3,24-diol,(24x)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergostane-3,24-diol,(24x)- (9CI)
• ergostan-3,24-diol
• ergostane-3,24-diol
• Ergostane-3,24-diol, (24xi)-
• (8R,9S,10S,13R,14S,17R)-17-[(2R,5R)-5-hydroxy-5,6-dimethylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• DTXSID10929672
• SCHEMBL16226618
• 137038-14-3

• Inchi： InChI=1S/C28H50O2/c1-18(2)28(6,30)16-11-19(3)23-9-10-24-22-8-7-20-17-21(29)12-14-26(20,4)25(22)13-15-27(23,24)5/h18-25,29-30H,7-17H2,1-6H3
• InChI Key： QTYRSLSHIKUSBP-UHFFFAOYSA-N
• SMILES： CC(C(CCC(C1CCC2C3CCC4CC(CCC4(C)C3CCC12C)O)C)(C)O)C

Computed Properties

• Exact Mass: 418.381
• Monoisotopic Mass: 418.381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.996
• Boiling Point: 512°Cat760mmHg
• Flash Point: 208.6°C
• Refractive Index: 1.513